Cas no 2227912-33-4 (methyl 5-(2R)-2-hydroxypropylthiophene-2-carboxylate)

Methyl 5-((2R)-2-hydroxypropyl)thiophene-2-carboxylate is a chiral thiophene derivative featuring a carboxylate ester and a hydroxyl group on a propyl side chain. Its stereospecific (R)-configuration enhances its utility in asymmetric synthesis and pharmaceutical applications. The thiophene core provides stability and reactivity, while the ester and hydroxyl groups offer versatile functionalization potential, making it valuable for intermediates in drug development and fine chemical synthesis. The compound's well-defined structure ensures reproducibility in research and industrial processes. Its balanced hydrophilicity and lipophilicity further contribute to its suitability for use in organic and medicinal chemistry, particularly in designing bioactive molecules with targeted properties.

methyl 5-(2R)-2-hydroxypropylthiophene-2-carboxylate structure

2227912-33-4 structure

Product Name:methyl 5-(2R)-2-hydroxypropylthiophene-2-carboxylate

CAS No:2227912-33-4

MF:C₉H₁₂O₃S

MW:200.254781723022

CID:6423143

PubChem ID:165701772

Update Time:2025-05-19

methyl 5-(2R)-2-hydroxypropylthiophene-2-carboxylate Chemical and Physical Properties

Names and Identifiers

- methyl 5-(2R)-2-hydroxypropylthiophene-2-carboxylate
- methyl 5-[(2R)-2-hydroxypropyl]thiophene-2-carboxylate
- 2227912-33-4
- EN300-1786853
- Inchi： 1S/C9H12O3S/c1-6(10)5-7-3-4-8(13-7)9(11)12-2/h3-4,6,10H,5H2,1-2H3/t6-/m1/s1
- InChI Key： GKDSNCFABPXRAJ-ZCFIWIBFSA-N
- SMILES： S1C(C(=O)OC)=CC=C1C[C@@H](C)O

Computed Properties

Exact Mass: 200.05071541g/mol
Monoisotopic Mass: 200.05071541g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 13
Rotatable Bond Count: 4
Complexity: 184
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 1
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.8
Topological Polar Surface Area: 74.8Å²

methyl 5-(2R)-2-hydroxypropylthiophene-2-carboxylate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Specification	Price	update time
Enamine	EN300-1786853-0.05g	methyl 5-[(2R)-2-hydroxypropyl]thiophene-2-carboxylate	2227912-33-4	0.05g	$1513.0	2023-09-19
Enamine	EN300-1786853-0.1g	methyl 5-[(2R)-2-hydroxypropyl]thiophene-2-carboxylate	2227912-33-4	0.1g	$1585.0	2023-09-19
Enamine	EN300-1786853-0.25g	methyl 5-[(2R)-2-hydroxypropyl]thiophene-2-carboxylate	2227912-33-4	0.25g	$1657.0	2023-09-19
Enamine	EN300-1786853-0.5g	methyl 5-[(2R)-2-hydroxypropyl]thiophene-2-carboxylate	2227912-33-4	0.5g	$1728.0	2023-09-19
Enamine	EN300-1786853-1.0g	methyl 5-[(2R)-2-hydroxypropyl]thiophene-2-carboxylate	2227912-33-4	1g	$1801.0	2023-06-02
Enamine	EN300-1786853-2.5g	methyl 5-[(2R)-2-hydroxypropyl]thiophene-2-carboxylate	2227912-33-4	2.5g	$3530.0	2023-09-19
Enamine	EN300-1786853-5.0g	methyl 5-[(2R)-2-hydroxypropyl]thiophene-2-carboxylate	2227912-33-4	5g	$5221.0	2023-06-02
Enamine	EN300-1786853-10.0g	methyl 5-[(2R)-2-hydroxypropyl]thiophene-2-carboxylate	2227912-33-4	10g	$7742.0	2023-06-02
Enamine	EN300-1786853-1g	methyl 5-[(2R)-2-hydroxypropyl]thiophene-2-carboxylate	2227912-33-4	1g	$1801.0	2023-09-19
Enamine	EN300-1786853-5g	methyl 5-[(2R)-2-hydroxypropyl]thiophene-2-carboxylate	2227912-33-4	5g	$5221.0	2023-09-19

methyl 5-(2R)-2-hydroxypropylthiophene-2-carboxylate Related Literature

1. Alternative donor substrates for inverting and retaining glycosyltransferases†

Luke L. Lairson,Warren W. Wakarchuk Chem. Commun., 2007, 365-367
2. An integrated process of CO2 capture and in situ hydrogenation to formate using a tunable ethoxyl-functionalized amidine and Rh/bisphosphine system†

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3. An ionic liquid loaded magnetically confined polymeric mesoporous adsorbent for extraction of parabens from environmental and cosmetic samples†

Masrudin Md Yusoff,Muggundha Raoov,Noorfatimah Yahaya,Noorashikin Md Salleh RSC Adv., 2017,7, 35832-35844
4. An amide probe as a selective Al3+ and Fe3+ sensor inside the HeLa and a549 cell lines: Pictet–Spengler reaction for the rapid detection of tryptophan amino acid†

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5. Aggregation behaviour of biocompatible choline carboxylate ionic liquids and their interactions with biomolecules through experimental and theoretical investigations†

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Additional information on methyl 5-(2R)-2-hydroxypropylthiophene-2-carboxylate

Exploring Methyl 5-(2R)-2-Hydroxypropylthiophene-2-Carboxylate (CAS No. 2227912-33-4): A Comprehensive Overview

In the realm of specialty chemicals, methyl 5-(2R)-2-hydroxypropylthiophene-2-carboxylate (CAS No. 2227912-33-4) has garnered significant attention due to its unique structural properties and potential applications. This compound, characterized by its thiophene backbone and ester functionality, is a subject of interest in pharmaceutical research, material science, and agrochemical development. Its chiral center at the 2-hydroxypropyl moiety further enhances its utility in asymmetric synthesis, making it a valuable intermediate for fine chemical production.

The growing demand for bioactive molecules and functional materials has propelled research into compounds like methyl 5-(2R)-2-hydroxypropylthiophene-2-carboxylate. Researchers are particularly intrigued by its potential role in drug discovery, where its thiophene ring could serve as a scaffold for designing novel therapeutics. Additionally, its ester group offers versatility for further chemical modifications, aligning with the trend toward green chemistry and sustainable synthesis methods.

One of the most frequently searched questions in scientific databases revolves around the synthetic routes for CAS No. 2227912-33-4. Current methodologies often involve stereoselective reactions to introduce the (2R)-2-hydroxypropyl side chain, followed by esterification to yield the final product. Advances in catalysis and enzymatic synthesis have further optimized these processes, reducing waste and improving yields—a key focus in modern process chemistry.

Another hot topic is the compound's potential in material science. The thiophene derivatives are widely studied for their electronic properties, making them candidates for organic semiconductors and conductive polymers. With the rise of flexible electronics and wearable technology, methyl 5-(2R)-2-hydroxypropylthiophene-2-carboxylate could play a pivotal role in developing next-generation materials with tailored functionalities.

From an analytical chemistry perspective, characterizing CAS No. 2227912-33-4 requires advanced techniques such as HPLC, NMR, and mass spectrometry to confirm its purity and stereochemistry. These methods are critical for ensuring compliance with regulatory standards, especially when the compound is used in pharmaceutical intermediates or cosmetic ingredients.

In conclusion, methyl 5-(2R)-2-hydroxypropylthiophene-2-carboxylate represents a fascinating intersection of chemistry and innovation. Its multifaceted applications—from drug development to advanced materials—highlight its importance in contemporary research. As industries continue to prioritize sustainability and efficiency, this compound is poised to remain a key player in the evolving landscape of specialty chemicals.